Cas no 2248319-06-2 (2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid)

• Product Name: 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid
• CAS No: 2248319-06-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5976442
• PubChem ID: 137940611
• Update Time: 2025-06-13

2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6511491
• 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid
• 2248319-06-2
• 2-{1-[(benzyloxy)carbonyl]-2-methylpiperidin-3-yl}acetic acid

• Inchi： 1S/C16H21NO4/c1-12-14(10-15(18)19)8-5-9-17(12)16(20)21-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11H2,1H3,(H,18,19)
• InChI Key： QPDBNZYRCUATQZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(CC(=O)O)C1C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid

Introduction to 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid (CAS No. 2248319-06-2) and Its Emerging Applications in Chemical Biology

The compound 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid, identified by the CAS number 2248319-06-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex piperidine scaffold modified with a methyl group, a phenylmethoxycarbonyl moiety, and an acetic acid side chain, has garnered attention due to its structural uniqueness and functional versatility. The piperidine core is a well-known pharmacophore in drug discovery, often incorporated into bioactive molecules due to its ability to mimic key biological structures and enhance binding affinity. The presence of the methyl group and the phenylmethoxycarbonyl (PMOC) protecting group further diversifies its chemical properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

In recent years, the field of chemical biology has seen remarkable advancements in the development of small-molecule tools for modulating biological pathways. Among these tools, peptidomimetics have emerged as a powerful class of compounds capable of mimicking peptide sequences while avoiding their inherent limitations, such as poor bioavailability and rapid degradation. The structure of 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid aligns well with this trend, as it incorporates elements that can serve as building blocks for peptidomimetic libraries. Specifically, the piperidine ring can be envisioned as a scaffold for mimicking peptide backbones, while the acetic acid side chain provides a site for further functionalization or linkage to other pharmacophores.

One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The methyl group in the piperidine ring may contribute to optimal spatial orientation for binding to the ATP-binding pocket of kinases, while the PMOC group can serve as a handle for further derivatization or coupling reactions. Recent studies have demonstrated that piperidine-based kinase inhibitors exhibit high selectivity and potency, underscoring the importance of this scaffold in drug design.

Furthermore, the acetic acid moiety at one end of the molecule suggests potential applications in protease inhibition or as a linker in multicomponent reactions. Acetic acid derivatives are frequently employed in medicinal chemistry due to their ability to participate in hydrogen bonding interactions within biological targets. This feature could be exploited to enhance binding affinity or modulate enzyme activity. For instance, derivatives of this compound could be designed to target proteases involved in inflammatory pathways or viral replication mechanisms.

The synthesis of 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid presents an intriguing challenge that has likely been explored by synthetic chemists aiming to develop novel building blocks for drug discovery. Key synthetic strategies might involve multi-step organic transformations starting from commercially available precursors such as piperidine derivatives or phenylacetic acid esters. The introduction of the PMOC group would require careful consideration to ensure regioselectivity and functional group compatibility with subsequent modifications.

Recent advances in computational chemistry have also highlighted the importance of virtual screening techniques in identifying promising drug candidates from large molecular libraries. Molecular docking studies could be performed using 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid as a scaffold to predict its binding modes with various biological targets. These studies could guide medicinal chemists in designing optimized derivatives by identifying key interactions between the molecule and its intended target.

In conclusion, 2-(2-Methyl-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid (CAS No. 2248319-06-2) represents a structurally complex yet versatile compound with significant potential applications across multiple domains of chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing peptidomimetics, kinase inhibitors, protease inhibitors, and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.